3-methoxy-1-methyl-N-(3-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C18H19N5O2/c1-22-11-14(18(21-22)25-2)17(24)20-13-6-3-5-12(9-13)15-10-19-16-7-4-8-23(15)16/h3,5-6,9-11H,4,7-8H2,1-2H3,(H,20,24)
• InChI Key: DWRIDBCBWNHHDY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=CC=CC(=C2)C3=CN=C4N3CCC4
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

The compound “3-methoxy-1-methyl-N-(3-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1H-pyrazole-4-carboxamide” is a complex organic molecule that contains several functional groups and heterocyclic rings, including a pyrazole ring, an imidazole ring, and a pyrrole ring. These types of compounds are often found in pharmaceuticals and could potentially exhibit a wide range of biological activities.

Molecular Structure Analysis

The compound contains several heterocyclic rings, which are rings of atoms containing at least two different elements. These rings, along with the various functional groups attached to them, would significantly influence the compound’s chemical properties and reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of chemical reactions, depending on the conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups and heterocyclic rings could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs work by binding to a specific protein in the body and altering its function.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the specific conditions under which it is handled. Without specific data, it’s difficult to provide detailed safety information.

Future Directions

The potential applications and future research directions for this compound would depend on its biological activity. If it exhibits promising activity in preliminary studies, it could be further optimized and studied in the context of drug development.